2-(Cyclopropylamino)-3-(2-ethyl-1h-imidazol-1-yl)propanoic acid

• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 2-(cyclopropylamino)-3-(2-ethylimidazol-1-yl)propanoic acid
• InChI: InChI=1S/C11H17N3O2/c1-2-10-12-5-6-14(10)7-9(11(15)16)13-8-3-4-8/h5-6,8-9,13H,2-4,7H2,1H3,(H,15,16)
• InChI Key: OYWSSZIAIRNDPC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN1CC(C(=O)O)NC2CC2

Description

2-(Cyclopropylamino)-3-(2-ethyl-1h-imidazol-1-yl)propanoic acid is a complex organic compound that features a cyclopropylamino group and an ethyl-imidazolyl group attached to a propanoic acid backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclopropylamino)-3-(2-ethyl-1h-imidazol-1-yl)propanoic acid typically involves multiple steps, starting from readily available precursors. One common method involves the alkylation of 2-ethyl-1H-imidazole with a suitable halide, followed by the introduction of the cyclopropylamino group through nucleophilic substitution. The final step usually involves the formation of the propanoic acid moiety under acidic or basic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the employment of catalysts to increase yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclopropylamino)-3-(2-ethyl-1h-imidazol-1-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the imidazole ring to a more saturated form.

Substitution: The cyclopropylamino group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, typically under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce saturated imidazole derivatives.

Scientific Research Applications

2-(Cyclopropylamino)-3-(2-ethyl-1h-imidazol-1-yl)propanoic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding due to its unique structure.

Industry: It may be used in the production of specialty chemicals or as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism by which 2-(Cyclopropylamino)-3-(2-ethyl-1h-imidazol-1-yl)propanoic acid exerts its effects is largely dependent on its interaction with molecular targets. The cyclopropylamino group and the imidazole ring can interact with various enzymes or receptors, potentially inhibiting their activity or altering their function. These interactions can modulate biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

• 2-(Cyclopropylamino)-3-(1H-imidazol-1-yl)propanoic acid
• 2-(Cyclopropylamino)-3-(2-methyl-1H-imidazol-1-yl)propanoic acid
• 2-(Cyclopropylamino)-3-(2-phenyl-1H-imidazol-1-yl)propanoic acid

Uniqueness

2-(Cyclopropylamino)-3-(2-ethyl-1h-imidazol-1-yl)propanoic acid is unique due to the presence of the ethyl group on the imidazole ring, which can influence its chemical reactivity and biological activity. This structural variation can lead to differences in how the compound interacts with molecular targets compared to its analogs.